Bupivacaine hydrochloride
Bupivacaine hydrochloride
Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Brand Name:
Vulcanchem
CAS No.:
14252-80-3
VCID:
VC0522279
InChI:
InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
SMILES:
CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
Molecular Formula:
C18H29ClN2O
Molecular Weight:
324.9 g/mol
Bupivacaine hydrochloride
CAS No.: 14252-80-3
Inhibitors
VCID: VC0522279
Molecular Formula: C18H29ClN2O
Molecular Weight: 324.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 14252-80-3 |
---|---|
Product Name | Bupivacaine hydrochloride |
Molecular Formula | C18H29ClN2O |
Molecular Weight | 324.9 g/mol |
IUPAC Name | 1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H |
Standard InChIKey | SIEYLFHKZGLBNX-UHFFFAOYSA-N |
SMILES | CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl |
Canonical SMILES | CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl |
Appearance | Solid powder |
Description | Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation. Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+). A widely used local anesthetic agent. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide Bupivacain Janapharm Bupivacain RPR Bupivacain-RPR Bupivacaina Braun Bupivacaine Bupivacaine Anhydrous Bupivacaine Carbonate Bupivacaine Hydrochloride Bupivacaine Monohydrochloride, Monohydrate Buvacaina Carbostesin Dolanaest Marcain Marcaine Sensorcaine Svedocain Sin Vasoconst |
Reference | 1: Lonner JH, Scuderi GR, Lieberman JR. Potential utility of liposome bupivacaine in orthopedic surgery. Am J Orthop (Belle Mead NJ). 2015 Mar;44(3):111-7. Review. PubMed PMID: 25750943. 2: Portillo J, Kamar N, Melibary S, Quevedo E, Bergese S. Safety of liposome extended-release bupivacaine for postoperative pain control. Front Pharmacol. 2014 Apr 30;5:90. doi: 10.3389/fphar.2014.00090. eCollection 2014. Review. PubMed PMID: 24817851; PubMed Central PMCID: PMC4012190. 3: Tong YC, Kaye AD, Urman RD. Liposomal bupivacaine and clinical outcomes. Best Pract Res Clin Anaesthesiol. 2014 Mar;28(1):15-27. doi: 10.1016/j.bpa.2014.02.001. Epub 2014 Mar 15. Review. PubMed PMID: 24815964. 4: Kharitonov V. A review of the compatibility of liposome bupivacaine with other drug products and commonly used implant materials. Postgrad Med. 2014 Jan;126(1):129-38. doi: 10.3810/pgm.2014.01.2733. Review. PubMed PMID: 24393760. 5: Baxter R, Bramlett K, Onel E, Daniels S. Impact of local administration of liposome bupivacaine for postsurgical analgesia on wound healing: a review of data from ten prospective, controlled clinical studies. Clin Ther. 2013 Mar;35(3):312-320.e5. doi: 10.1016/j.clinthera.2013.02.005. Epub 2013 Mar 1. Review. PubMed PMID: 23453403. 6: Hu D, Onel E, Singla N, Kramer WG, Hadzic A. Pharmacokinetic profile of liposome bupivacaine injection following a single administration at the surgical site. Clin Drug Investig. 2013 Feb;33(2):109-15. doi: 10.1007/s40261-012-0043-z. Review. PubMed PMID: 23229686. 7: Coney L, Wang B, Ugen KE, Boyer J, McCallus D, Srikantan V, Agadjanyan M, Pachuk CJ, Herold K, Merva M, et al. Facilitated DNA inoculation induces anti-HIV-1 immunity in vivo. Vaccine. 1994 Dec;12(16):1545-50. Review. PubMed PMID: 7879423. 8: Niesel HC, Klimpel L, Kaiser H, al-Rafai S. [The single intercostal block--surgical and therapeutic indications]. Reg Anaesth. 1989 Jan;12(1):1-12. Review. German. PubMed PMID: 2645621. |
PubChem Compound | 64737 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume